Kalasinamide
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Overview
Description
Kalasinamide is a natural product found in Trivalvaria costata and Polyalthia suberosa with data available.
Scientific Research Applications
Synthesis and Plant Defense Role
Kalasinamide, identified as an azaanthracene alkaloid, has been synthesized to understand its role as a potential plant defense phototoxin. The first total synthesis of kalasinamide resolved discrepancies in its reported characteristics from different sources. It's suggested that kalasinamide, through autosensitized photooxidation, can transform into the quinone marcanine A, which may play a part in the biosynthesis of (aza)anthraquinones. This transformation hints at kalasinamide's protective role in plants, potentially defending against microbial pathogens and predation following physical damage by generating toxic singlet oxygen (Gandy & Piggott, 2008).
Isolation from Polyalthia suberosa
Kalasinamide was isolated from the stems of Polyalthia suberosa, alongside other compounds such as N-trans-feruloyltyramine and N-trans-coumaroyltyramine. Its structure was determined using spectroscopic methods, indicating its presence as a natural product within this plant species. This isolation contributes to the understanding of the chemical diversity within Polyalthia suberosa and the potential biological activities of its constituents (Tuchinda et al., 2000).
Anti-HIV Activity
Research also identified kalasinamide among the compounds from Polyalthia suberosa with anti-HIV activities. Along with two new 2-substituted furans, kalasinamide showed potential in contributing to the anti-HIV properties of this plant, highlighting its significance in medicinal chemistry and potential therapeutic applications (Tuchinda et al., 2001).
properties
Molecular Formula |
C16H15NO3 |
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Molecular Weight |
269.29 g/mol |
IUPAC Name |
5,10-dimethoxy-4-methyl-1H-benzo[g]quinolin-2-one |
InChI |
InChI=1S/C16H15NO3/c1-9-8-12(18)17-14-13(9)15(19-2)10-6-4-5-7-11(10)16(14)20-3/h4-8H,1-3H3,(H,17,18) |
InChI Key |
UAOWKPPYWUJTPK-UHFFFAOYSA-N |
SMILES |
CC1=CC(=O)NC2=C(C3=CC=CC=C3C(=C12)OC)OC |
Canonical SMILES |
CC1=CC(=O)NC2=C(C3=CC=CC=C3C(=C12)OC)OC |
synonyms |
1-aza-9,10-dimethoxy-4-methyl-2-oxo-1,2-dihydroanthracene kalasinamide |
Origin of Product |
United States |
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